Cas no 1006952-53-9 (1-(butan-2-yl)-3-nitro-1H-pyrazole)

1-(butan-2-yl)-3-nitro-1H-pyrazole is a versatile compound with significant applications in organic synthesis. It exhibits high purity and stability, making it ideal for use in the synthesis of complex molecules. The nitro group provides a reactive site for various chemical transformations, while the pyrazole ring offers structural diversity. This compound is well-suited for research in medicinal chemistry and materials science.

1-(butan-2-yl)-3-nitro-1H-pyrazole structure

1006952-53-9 structure

Product Name:1-(butan-2-yl)-3-nitro-1H-pyrazole

CAS No:1006952-53-9

MF:C₇H₁₁N₃O₂

MW:169.181141138077

MDL:MFCD08559059

CID:3060835

PubChem ID:19576780

Update Time:2025-06-18

1-(butan-2-yl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-(butan-2-yl)-3-nitro-1H-pyrazole
- AKOS015922049
- MFCD08559059
- EN300-231198
- 1-butan-2-yl-3-nitropyrazole
- AKOS000319210
- STK351522
- 1-SEC-BUTYL-3-NITRO-1H-PYRAZOLE
- 1006952-53-9
- 3-NITRO-1-(SEC-BUTYL)PYRAZOLE
- MDL： MFCD08559059
- Inchi： 1S/C7H11N3O2/c1-3-6(2)9-5-4-7(8-9)10(11)12/h4-6H,3H2,1-2H3
- InChI Key： XZAWWVYDCUUBME-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CN(C(C)CC)N=1)=O

Computed Properties

Exact Mass: 169.085126602Da
Monoisotopic Mass: 169.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 63.6Å²

1-(butan-2-yl)-3-nitro-1H-pyrazole Pricemore >>

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